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Compound of Interest

Compound Name: Calcium hydroxide

Cat. No.: B073160

An In-depth Technical Guide to the Physical and Chemical Properties of Calcium Hydroxide
for Research Applications

Introduction

Calcium hydroxide, Ca(OH)z, commonly known as slaked lime or hydrated lime, is an
inorganic compound with significant applications across various research fields, including
materials science, environmental science, and biomedicine.[1][2][3] Its unique combination of
properties, such as high pH, low solubility in water, and biocompatibility, makes it a material of
interest for researchers, scientists, and drug development professionals. This guide provides a
comprehensive overview of the core physical and chemical properties of calcium hydroxide,
detailed experimental protocols for their characterization, and visual representations of key
processes and workflows.

Physical Properties

Calcium hydroxide is a colorless crystal or a soft white powder that is odorless and has a
slightly bitter, alkaline taste.[1][4] It readily absorbs carbon dioxide from the air to form calcium
carbonate.[4]

General and Structural Properties

The fundamental physical and structural characteristics of calcium hydroxide are summarized
in the tables below.
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Table 1: General Physical Properties of Calcium Hydroxide

Property Value References

Chemical Formula Ca(OH)2 [11[3]

Molar Mass 74.093 g/mol [11[3][4]1[5][6]

Appearance Colorless crystals or white 21
powder

Odor Odorless [1][4]

Density 2.211-2.24 g/cm? [11[4]5][6]

Melting Point 580 °C (decomposes) [11[4116]

Boiling Point Decomposes [4]

Vapor Pressure ~0 mmHg [4]

Refractive Index (n_D) 1574 [1]

Table 2: Crystal Structure of Calcium Hydroxide (Portlandite)

Parameter Value References
Crystal System Hexagonal [11121[3]
Space Group P-3m1 [1][4]

Lattice Constants

a=3589A c=4911A

[4]

Lattice Angles

a=90° B =90°y = 120°

[4]

Particle and Surface Properties

The particle size and surface area of calcium hydroxide are critical parameters in research,

influencing its reactivity and interaction with other materials.

Table 3: Particle and Surface Characteristics of Calcium Hydroxide
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Property Value Range Notes References
Can be produced in
nanoparticle form
) ) 0.5 um - 20 um (<100 nm). The
Particle Size ] i [7181I9]
(conventional) average size often
falls between 1.0 and
2.5 um.
High-specific surface
area variants can
Specific Surface Area 3.7 - 31.1 m%/g exceed 45 m?/g. The
. : [10][11][12][13][14]
(BET) (conventional) surface area is

dependent on the

preparation method.

Chemical Properties

Calcium hydroxide is a strong base, although its low solubility limits the pH of its aqueous

solutions.[4] Its chemical behavior is primarily governed by the dissociation into calcium and

hydroxide ions in water.

Solubility and Dissociation

The dissolution and dissociation of calcium hydroxide in an aqueous solution is a key aspect

of its chemistry.
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Ca(OH)2(s) Dissolution > Ca(OH)2(aq) Dissociation ) Ca?*(aq) + 20H=(aq)
(Solid Calcium Hydroxide) (Dissolved Calcium Hydroxide) (Aqueous lons)

Solution Preparation

1. Prepare Saturated Solution
Add excess Ca(OH)z to deionized water.

'

2. Equilibrate
Stir and allow to reach equilibrium.

i

3. Filter
Separate undissolved solid to obtain clear saturated solution.

4. Aliquot
Pipette a known volume of the saturated solution.

5. Add Indicator
Add a suitable indicator (e.g., bromothymol blue).

6. Titrate
Titrate with a standardized HCI solution to the endpoint.

Calculation

7. Calculate [OH™]
From titration volume and HCI concentration.

8. Calculate Solubility
[Ca2+] = 0.5 * [OH]

9. Calculate K_sp
K_sp = [Caz*][OH~ ]2
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Ca(OH)2 Powder Sample

1. Prepare Suspension
Disperse powder in a suitable liquid (e.g., alcohol).

2. Sonicate
Ensure homogeneous dispersion of particles.

3. Analyze
Introduce the suspension into the analyzer (e.g., FPIA).

4. Data Acquisition
Obtain digital images and measurements (length, width, etc.).

5. Generate Report
Calculate size distribution, aspect ratio, and other parameters.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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